Cas no 280744-56-1 (Phthalazine, 7-chloro-1-(4-nitrophenyl)-)

• Product Name: Phthalazine, 7-chloro-1-(4-nitrophenyl)-
• CAS No: 280744-56-1
• MF: C₁₄H₈ClN₃O₂
• MW: 285.685221672058
• CID: 1433751
• Update Time: 2024-08-15

Phthalazine, 7-chloro-1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Phthalazine, 7-chloro-1-(4-nitrophenyl)-

• Inchi： 1S/C14H8ClN3O2/c15-11-4-1-10-8-16-17-14(13(10)7-11)9-2-5-12(6-3-9)18(19)20/h1-8H
• InChI Key： ZFFCRSAOKYWYGO-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C([N+]([O-])=O)C=C2)C2=C(C=CC(Cl)=C2)C=NN=1

Computed Properties

• Exact Mass: 313.03684

Experimental Properties

• Density: 1.435±0.06 g/cm3(Predicted)
• Boiling Point: 518.1±40.0 °C(Predicted)
• PSA: 93.64
• pka: 0.38±0.30(Predicted)